Cas no 78238-03-6 (3-Acetamido-5-methoxybenzoic acid)

• Product Name: 3-Acetamido-5-methoxybenzoic acid
• CAS No: 78238-03-6
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00220469
• CID: 95466
• PubChem ID: 4576741
• Update Time: 2025-06-13

3-Acetamido-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-acetylaminobenzoic acid
• 3-Acetylamino-5-methoxybenzoicacid
• 3-(acetylamino)-5-methoxyBenzoic acid
• 3-acetamido-5-methoxybenzoic acid
• 3-METHOXY-5-ACETYLAMINO-BENZOIC ACID
• Benzoic acid,3-(acetylamino)-5-methoxy-
• AC1NDJ66
• ACMC-20c4yw
• CTK5E5550
• 3-acetamido-5-methoxy-benzoic Acid
• Oprea1_440859
• RW4074
• TRA0074474
• AX8087740
• ST50979838
• 4
• AS-44360
• DTXSID60404449
• AKOS015891182
• EN300-9428298
• 3-Acetylamino-5-Methoxybenzoic Acid
• 78238-03-6
• 3-acetamido-5-methoxybenzoicacid
• MFCD00220469
• FT-0650952
• SCHEMBL3875503
• DB-006483
• A11247
• 3-Acetamido-5-methoxybenzoic acid

• MDL： MFCD00220469
• Inchi： 1S/C10H11NO4/c1-6(12)11-8-3-7(10(13)14)4-9(5-8)15-2/h3-5H,1-2H3,(H,11,12)(H,13,14)
• InChI Key： CUTDJCLTOMWNGD-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=O)O)C=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.6

Experimental Properties

• Density: 1.315
• Boiling Point: 465.5°C at 760 mmHg
• Flash Point: 235.3°C
• Refractive Index: 1.596
• PSA: 75.63000
• LogP: 1.42480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-Acetamido-5-methoxybenzoic acid

Comprehensive Overview of 3-Acetamido-5-methoxybenzoic acid (CAS No. 78238-03-6): Properties, Applications, and Industry Insights

3-Acetamido-5-methoxybenzoic acid (CAS No. 78238-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and versatile applications. This benzoic acid derivative, characterized by the presence of both acetamido and methoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular formula, C₁₀H₁₁NO₄, and molecular weight of 209.20 g/mol make it a valuable building block in medicinal chemistry.

The compound's physicochemical properties include a white to off-white crystalline powder appearance, moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, and limited solubility in water. These characteristics make 3-Acetamido-5-methoxybenzoic acid particularly suitable for controlled reactions in drug development pipelines. Researchers frequently explore its potential as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and anticancer agents, aligning with current trends in targeted therapy development.

In the context of green chemistry advancements, 78238-03-6 has been investigated for its role in sustainable synthesis methods. Recent publications highlight its utility in microwave-assisted reactions, reducing energy consumption by 40-60% compared to conventional heating methods. This aligns with the pharmaceutical industry's growing focus on environmentally friendly manufacturing processes, a topic generating over 12,000 monthly searches in scientific databases.

The structure-activity relationship (SAR) of 3-Acetamido-5-methoxybenzoic acid reveals fascinating insights. The electron-donating methoxy group at the 5-position enhances the compound's stability against oxidative degradation, while the acetamido moiety at the 3-position facilitates hydrogen bonding interactions with biological targets. These features have spurred interest in its application for enzyme inhibition, particularly in studies addressing metabolic disorders—a research area experiencing 23% annual growth according to recent bibliometric analyses.

Analytical characterization of CAS 78238-03-6 typically involves advanced techniques such as high-performance liquid chromatography (HPLC) (purity >98%), nuclear magnetic resonance (NMR) spectroscopy (1H and 13C), and mass spectrometry. These methods ensure batch-to-batch consistency, crucial for regulatory compliance in Good Manufacturing Practice (GMP) settings. The compound's melting point range of 210-213°C and characteristic IR absorption bands at 1680 cm^-1 (C=O stretch) and 3300 cm^-1 (N-H stretch) serve as important quality control markers.

Emerging applications of 3-Acetamido-5-methoxybenzoic acid extend to material science, where its aromatic core contributes to the development of liquid crystal displays (LCDs) and organic semiconductors. The compound's ability to form stable coordination complexes with transition metals has opened new avenues in catalysis research, particularly for asymmetric synthesis—a field generating substantial academic and industrial interest.

From a commercial perspective, the global market for fine chemicals like 78238-03-6 is projected to grow at a CAGR of 5.8% through 2030, driven by increasing R&D expenditure in the pharmaceutical sector. Suppliers typically offer this compound in quantities ranging from milligrams to kilograms, with technical specifications tailored for either laboratory-scale research or industrial production requirements.

Safety considerations for handling 3-Acetamido-5-methoxybenzoic acid include standard laboratory precautions—wearing protective gloves and eye/face protection. While not classified as hazardous under current regulations, proper ventilation is recommended during weighing procedures to minimize airborne particulate exposure. These protocols align with occupational safety standards that have become increasingly stringent in chemical manufacturing facilities worldwide.

The synthesis of CAS 78238-03-6 typically involves multi-step organic transformations starting from commercially available precursors like 3-amino-5-methoxybenzoic acid. Recent process optimization studies have demonstrated yield improvements up to 85% through careful control of reaction parameters such as temperature (-10°C to 25°C) and pH (5.5-6.5). Such optimizations address the pharmaceutical industry's persistent challenges in cost-effective scale-up of specialty chemicals.

In conclusion, 3-Acetamido-5-methoxybenzoic acid represents a compelling case study in functionalized aromatic chemistry. Its dual functionality, stability profile, and synthetic versatility position it as a valuable asset across multiple scientific disciplines. As research continues to uncover novel applications—particularly in precision medicine and advanced materials—this compound will likely maintain its relevance in cutting-edge chemical innovation for years to come.